Cas no 1694848-66-2 (tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate
• CAS No: 1694848-66-2
• MF: C₁₅H₃₀BrNO₃
• MW: 352.307604312897
• CID: 5961257
• PubChem ID: 103285132
• Update Time: 2025-06-13

tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate
• 1694848-66-2
• tert-butyl N-{3-bromo-2-methyl-2-[(2-methylpentyl)oxy]propyl}carbamate
• EN300-1135502

• Inchi： 1S/C15H30BrNO3/c1-7-8-12(2)9-19-15(6,10-16)11-17-13(18)20-14(3,4)5/h12H,7-11H2,1-6H3,(H,17,18)
• InChI Key： UKMRIDSNYWWWAJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCC(C)CCC

Computed Properties

• Exact Mass: 351.14091g/mol
• Monoisotopic Mass: 351.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate (CAS: 1694848-66-2)

The compound tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate (CAS: 1694848-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and carbamate-protected structure, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and reactivity of this compound, highlighting its role in facilitating the construction of complex molecular architectures. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. Their findings demonstrated that the bromine moiety in the molecule offers a versatile handle for further functionalization, enabling the synthesis of diverse pharmacophores with enhanced biological activity.

In another recent development, a team from the University of Cambridge reported the use of tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate as a key intermediate in the synthesis of protease inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound's structural features contribute to its high selectivity and potency against viral proteases. This discovery opens new avenues for the design of antiviral drugs, particularly for emerging pathogens.

Furthermore, the compound's potential in oncology research has been explored in a 2024 study by researchers at the National Cancer Institute. The study focused on modifying the carbamate-protected amine group to develop prodrugs with improved pharmacokinetic properties. Preliminary results indicated that derivatives of this compound exhibit promising cytotoxicity against various cancer cell lines, with minimal off-target effects. These findings underscore the molecule's versatility and its potential as a scaffold for anticancer drug development.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. A 2023 review in ACS Sustainable Chemistry & Engineering highlighted the use of catalytic methods and solvent-free conditions to improve the efficiency and sustainability of its synthesis.

In conclusion, tert-butyl N-{3-bromo-2-methyl-2-(2-methylpentyl)oxypropyl}carbamate (CAS: 1694848-66-2) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility make it a promising candidate for the development of novel therapeutics. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in addressing unmet medical needs.